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Cat. No.: B1649338

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl petroselinate, the methyl ester of petroselinic acid (cis-6-octadecenoic acid), is a fatty
acid methyl ester (FAME) of increasing interest in various scientific domains. Its unique
structural isomerism with the more common oleic acid presents both challenges and
opportunities in analytical chemistry and biological applications. This technical guide provides
an in-depth overview of the core chemical and physical properties of Methyl petroselinate,
detailed experimental protocols for its synthesis, purification, and analysis, and a summary of
its known and potential biological activities. The information is presented to support
researchers and professionals in drug development and other scientific fields in their work with
this compound.

Chemical and Physical Properties

Methyl petroselinate is a monounsaturated fatty acid methyl ester with the molecular formula
C19H3602.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 2777-58-4 [1]

Molecular Formula C19H3602 [1]

Molecular Weight 296.49 g/mol [1]
Colorless to almost colorless

Appearance o [2]
clear liquid

- , 158-160 °C at 2-3 Torr; 208-

Boiling Point [11[3]
210 °C at 10 Torr

Melting Point -1°Cto-3°C [2][3]

Density 0.8767 g/cm? at 20 °C [1]

Refractive Index

1.4501 at 20 °C

[3]

Synonyms

Methyl cis-6-octadecenoate,

Petroselinic acid methyl ester

[2]4]

Synthesis and Purification

The primary methods for obtaining Methyl petroselinate are through the esterification of

petroselinic acid or the transesterification of oils rich in this fatty acid, such as parsley seed oil.

[31[5]

Experimental Protocol: Synthesis via Transesterification
of Parsley Seed Oil

This protocol describes a general method for the base-catalyzed transesterification of parsley

seed oil to produce a mixture of fatty acid methyl esters, including Methyl petroselinate.

Materials:

o Parsley seed ail

e Methanol (anhydrous)
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Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)
Hexane

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Rotary evaporator

Separatory funnel

Magnetic stirrer and stir bar

Procedure:

Catalyst Preparation: Prepare a 1% (w/v) solution of KOH or NaOH in anhydrous methanol.
This should be done freshly before the reaction.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add parsley seed oil and the freshly prepared methanolic catalyst solution. A
typical molar ratio is 1:6 of oil to methanol.

Transesterification Reaction: Heat the mixture to 60-65 °C with continuous stirring. The
reaction is typically carried out for 1-2 hours.

Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel. Add
hexane to extract the methyl esters and then add brine to wash the organic layer. Shake
gently and allow the layers to separate. The lower layer (glycerol, excess methanol, and
catalyst) is drained off.

Purification: Wash the upper organic layer (containing the FAMES) two to three times with
distilled water to remove any remaining impurities.

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the hexane using a rotary evaporator to yield the crude Methyl petroselinate
mixture.
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Purification of Methyl Petroselinate

Purification of Methyl petroselinate, particularly from its isomer methyl oleate, can be
challenging. Fractional distillation under reduced pressure or preparative high-performance
liquid chromatography (HPLC) are effective methods.[6][7][8]

Workflow for Synthesis and Purification of Methyl Petroselinate
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Caption: General workflow for the synthesis and purification of Methyl petroselinate.
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Analytical Characterization

Standard analytical techniques for the characterization of Methyl petroselinate include Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used for the identification and quantification of Methyl petroselinate. The mass
spectrum of FAMEs is characterized by fragmentation patterns resulting from cleavage at

various points along the alkyl chain. The molecular ion peak (m/z 296.49) may be weak or
absent in electron ionization (El) mass spectra.[9]

General GC-MS Protocol for FAME Analysis:

o Sample Preparation: Dilute the FAME sample in a suitable solvent (e.g., hexane or
dichloromethane).

* Injection: Inject a small volume (e.g., 1 pL) into the GC.

e Separation: Use a capillary column suitable for FAME analysis (e.g., a polar stationary
phase). A temperature gradient program is typically employed to separate the components.

o Detection: The separated components are detected by a mass spectrometer.

o Data Analysis: Identify Methyl petroselinate by its retention time and comparison of its
mass spectrum with a reference library.

Workflow for GC-MS Analysis of Methyl Petroselinate
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Caption: A typical workflow for the GC-MS analysis of Methyl petroselinate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for the structural elucidation of Methyl
petroselinate. The chemical shifts of the olefinic protons and carbons are particularly

diagnostic.
Carbon Atom Chemical Shift (ppm)
C-6 129.8
C-7 128.9

Note: Chemical shifts are relative to TMS and may vary slightly depending on the solvent.

Biological Activity and Potential Applications

The biological activity of pure Methyl petroselinate is not extensively documented. However,
studies on its parent fatty acid and related plant extracts provide insights into its potential
applications.

Cytotoxic Activity

An extract of Petroselinum sativum (parsley) seeds, which are rich in petroselinic acid, has
demonstrated cytotoxic effects against MCF-7 human breast cancer cells in a concentration-
dependent manner.[10] This suggests that petroselinic acid and its derivatives, such as Methyl
petroselinate, may possess anticancer properties, warranting further investigation.

Anti-Inflammatory and Immunomodulatory Potential

Petroselinic acid has been shown to ameliorate autoimmune disorders by suppressing
cytosolic-nucleic-acid-mediated type | interferon signaling.[4] As methyl esters are often used
as prodrugs that are hydrolyzed in vivo to the active carboxylic acid, Methyl petroselinate
could potentially exhibit similar anti-inflammatory and immunomodulatory effects.

Role in Lipid Metabolism Research

As a specific fatty acid methyl ester, Methyl petroselinate is a valuable tool for studying lipid
metabolism.[11][12] It can be used in cell culture experiments to investigate the effects of a

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://journal.waocp.org/article_28197_a7453748b382e74a7c8df99c324f565f.pdf
https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11939978/
https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7374364/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1067652/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

specific monounsaturated fatty acid on cellular processes such as lipid droplet formation, gene
expression related to lipid synthesis and oxidation, and the modulation of signaling pathways
involved in metabolic regulation.

Potential Signaling Pathways Modulated by Petroselinic Acid (and potentially Methyl
Petroselinate)
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Caption: Hypothetical modulation of immune signaling by Methyl Petroselinate via its

hydrolysis to Petroselinic Acid.
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Conclusion

Methyl petroselinate is a fatty acid methyl ester with distinct chemical properties and potential
biological activities. While specific research on the pure compound is limited, the available data
on its parent fatty acid and related natural extracts suggest promising avenues for further
investigation, particularly in the areas of cancer research, inflammation, and immunology. The
experimental protocols and analytical methods outlined in this guide provide a foundation for
researchers to synthesize, purify, and characterize Methyl petroselinate for use in a variety of
scientific applications. Further studies are needed to fully elucidate its biological functions and
potential as a therapeutic agent or a tool for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Apiaceae Family an Important Source of Petroselinic Fatty Acid: Abundance, Biosynthesis,
Chemistry, and Biological Proprieties [mdpi.com]

o 3. researchgate.net [researchgate.net]

o 4. Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders
Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type | Interferon Signaling - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]

e 6. chembam.com [chembam.com]

e 7.cms.mz-at.de [cms.mz-at.de]

e 8. Preparative HPLC | Teledyne LABS [teledynelabs.com]
e 9. jeol.com [jeol.com]

e 10. journal.waocp.org [journal.waocp.org]

e 11. Effect of methyl 2-hexadecynoate on hepatic fatty acid metabolism - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://www.benchchem.com/product/b1649338?utm_src=pdf-body
https://www.benchchem.com/product/b1649338?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/22/12/6614
https://www.mdpi.com/2218-273X/13/11/1675
https://www.mdpi.com/2218-273X/13/11/1675
https://www.researchgate.net/figure/Bioreactor-adopted-for-the-transesterification-of-parsley-seed-oil_fig5_352505594
https://pmc.ncbi.nlm.nih.gov/articles/PMC11939978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11939978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11939978/
https://www.researchgate.net/publication/349524475_Transesterification_of_parsley_seed_oil_using_a_green_catalyst_considering_the_optimization_process_and_modeling
https://chembam.com/online-resources/experiments/purification-by-fractional-distillation/
https://cms.mz-at.de/fileadmin/user_upload/Downloads/mz-at/Technical-Support_Datasheets_Anwendungen/mz-at_technical_note_tips-for-the-preparative-hplc_en.pdf
https://www.teledynelabs.com/products/chromatography/preparative-hplc
https://www.jeol.com/applications/pdf/ms/mstips301e.pdf
https://journal.waocp.org/article_28197_a7453748b382e74a7c8df99c324f565f.pdf
https://pubmed.ncbi.nlm.nih.gov/7374364/
https://pubmed.ncbi.nlm.nih.gov/7374364/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 12. Frontiers | Progress of potential drugs targeted in lipid metabolism research
[frontiersin.org]

 To cite this document: BenchChem. [Methyl Petroselinate (CAS No. 2777-58-4): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649338#methyl-petroselinate-cas-number-2777-58-
4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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